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Compound of Interest

Compound Name: Acetylisoniazid

Cat. No.: B140540 Get Quote

An In-depth Technical Guide to Acetylisoniazid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and biological properties of

Acetylisoniazid, a primary metabolite of the frontline anti-tuberculosis drug, Isoniazid.

Chemical Identity and Structure
Acetylisoniazid, systematically named N'-acetylpyridine-4-carbohydrazide, is a

carbohydrazide that results from the formal condensation of the carboxy group of isonicotinic

acid with hydrazine, followed by the acetylation of the monosubstituted nitrogen atom[1][2]. It is

the major and biologically inactive metabolite of Isoniazid[1].

The chemical structure of Acetylisoniazid is depicted below:
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(Image Source: PubChem CID 71602)

Physicochemical and Pharmacokinetic Properties
The fundamental physicochemical and computed properties of Acetylisoniazid are

summarized in the table below. These parameters are crucial for understanding its behavior in

biological systems and for the development of analytical methods.
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Property Value Reference

Identifiers

IUPAC Name
N'-acetylpyridine-4-

carbohydrazide
[1][3]

CAS Number 1078-38-2

PubChem CID 71602

Molecular Properties

Molecular Formula C8H9N3O2

Molecular Weight 179.18 g/mol

Exact Mass 179.069476538 Da

Physicochemical Data

Melting Point 105 °C (in Ethanol)

Boiling Point (estimate) 311.69 °C

XLogP3 -0.4

Topological Polar Surface Area 71.1 Å²

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 1

Metabolic Pathway of Isoniazid
Acetylisoniazid is the product of the primary metabolic pathway of Isoniazid. This

biotransformation is critical in drug development as it governs the parent drug's efficacy and

potential for toxicity.

The major route of Isoniazid metabolism occurs in the liver, where it is acetylated by the

enzyme N-acetyltransferase 2 (NAT2) to form Acetylisoniazid. The rate of this acetylation is
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subject to genetic polymorphism, leading to "fast" and "slow" acetylator phenotypes in the

population. Acetylisoniazid is subsequently hydrolyzed into isonicotinic acid and

acetylhydrazine. Acetylhydrazine can be further metabolized and is implicated in the

hepatotoxicity associated with Isoniazid therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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